2-((1-((2-(Trifluoromethyl)phenyl)sulfonyl)piperidin-4-yl)oxy)-1,3,4-thiadiazole

• IUPAC Name: 2-[1-[2-(trifluoromethyl)phenyl]sulfonylpiperidin-4-yl]oxy-1,3,4-thiadiazole
• InChI: InChI=1S/C14H14F3N3O3S2/c15-14(16,17)11-3-1-2-4-12(11)25(21,22)20-7-5-10(6-8-20)23-13-19-18-9-24-13/h1-4,9-10H,5-8H2
• InChI Key: RMTPQOZCQURWPR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=NN=CS2)S(=O)(=O)C3=CC=CC=C3C(F)(F)F
• Molecular Formula: C14H14F3N3O3S2
• Molecular Weight: 393.4 g/mol

Description

The compound “2-((1-((2-(Trifluoromethyl)phenyl)sulfonyl)piperidin-4-yl)oxy)-1,3,4-thiadiazole” is a complex organic molecule. It contains a thiadiazole ring, which is a type of heterocyclic compound, and a piperidine ring, which is a common motif in many pharmaceuticals. The molecule also contains a trifluoromethyl group and a phenylsulfonyl group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the piperidine and thiadiazole rings, as well as the trifluoromethyl and phenylsulfonyl groups. The piperidine ring is a six-membered ring with one nitrogen atom and five carbon atoms. The thiadiazole ring is a five-membered ring containing two nitrogen atoms and one sulfur atom. The trifluoromethyl group consists of a carbon atom bonded to three fluorine atoms, and the phenylsulfonyl group consists of a phenyl ring bonded to a sulfonyl group.

Scientific Research Applications

Antibacterial Applications

Research has explored the synthesis and antibacterial study of N-substituted derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide, demonstrating moderate to significant antibacterial activity against Gram-negative and Gram-positive bacteria (Khalid et al., 2016).

Anti-Breast Cancer Activity

A variety of novel thiophene and thiazole derivatives bearing a biologically active sulfone moiety have been evaluated for their in-vitro anticancer activity against the human breast cancer cell line (MCF7), with some compounds exhibiting better activity than Doxorubicin, a reference drug (Al-Said et al., 2011).

Anti-Arrhythmic Activity

The synthesis and evaluation of piperidine-based 1,3-thiazole, 1,3,4-thiadiazole, and 1,3-thiazolo[2,3-c]-1,2,4-triazole derivatives have shown significant anti-arrhythmic activity, highlighting the therapeutic potential of these compounds in treating arrhythmias (Abdel‐Aziz et al., 2009).

Inhibition of Human Carbonic Anhydrase Isozymes

A series of benzenesulfonamides incorporating various moieties has been investigated as inhibitors of several human carbonic anhydrase (CA) isozymes, including the cytosolic hCA I and II and the tumor-associated hCA IX and XII, showing low nanomolar activity against hCA II and significant inhibition of CA IX and XII (Alafeefy et al., 2015).

Future Directions

Piperidine derivatives, such as this compound, are important synthetic fragments for designing drugs. Therefore, future research could focus on exploring the potential pharmaceutical applications of this compound, as well as developing efficient methods for its synthesis.